Cas no 1869-27-8 (Phosphonic acid,[4-(trifluoromethyl)phenyl]- (9CI))

• Product Name: Phosphonic acid,[4-(trifluoromethyl)phenyl]- (9CI)
• CAS No: 1869-27-8
• MF: C₇H₆F₃O₃P
• MW: 226.089713573456
• MDL: MFCD09029598
• CID: 118165
• PubChem ID: 12670619
• Update Time: 2025-06-08

Phosphonic acid,[4-(trifluoromethyl)phenyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,[4-(trifluoromethyl)phenyl]- (9CI)
• (4-TRIFLUOROMETHYL-PHENYL)-PHOSPHONIC ACID
• [4-(trifluoromethyl)phenyl]phosphonic acid
• (4-Trifluormethyl-phenyl)-phosphonsaeure
• 4-(trifluoromethyl)phenylphosphonic acid
• 4-trifluoromethylphenyl-phosphonic acid
• AG-E-36072
• CTK4D9377
• Phosphonicacid, (a,a,a-trifluoro-p-tolyl)- (6CI,8CI)
• SureCN4068683
• Z1269122037
• DTXSID80506338
• SCHEMBL4068683
• CHEMBL4644877
• EN300-6498125
• 1869-27-8
• (4-(Trifluoromethyl)phenyl)phosphonic acid
• AKOS015962777
• HJMPWNMEAAWAIW-UHFFFAOYSA-N

• MDL： MFCD09029598
• Inchi： 1S/C7H6F3O3P/c8-7(9,10)5-1-3-6(4-2-5)14(11,12)13/h1-4H,(H2,11,12,13)
• InChI Key： HJMPWNMEAAWAIW-UHFFFAOYSA-N
• SMILES： P(C1C=CC(C(F)(F)F)=CC=1)(=O)(O)O

Computed Properties

• Exact Mass: 226.00100
• Monoisotopic Mass: 226.00066553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 67.34000
• LogP: 1.50840

Additional information on Phosphonic acid,[4-(trifluoromethyl)phenyl]- (9CI)

Phosphonic acid,[4-(trifluoromethyl)phenyl]- (9CI): A Comprehensive Overview

Phosphonic acid,[4-(trifluoromethyl)phenyl]- (9CI) is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1869-27-8, has garnered considerable attention due to its potential applications in various scientific domains, particularly in medicinal chemistry and materials science. The presence of a trifluoromethyl group in its molecular structure imparts distinct reactivity and stability, making it a valuable candidate for further exploration.

The chemical structure of Phosphonic acid,[4-(trifluoromethyl)phenyl]- (9CI) consists of a phenyl ring substituted with a trifluoromethyl group and linked to a phosphonic acid moiety. This configuration endows the compound with both electrophilic and nucleophilic characteristics, enabling diverse synthetic pathways and functional modifications. The phosphonic acid group, known for its ability to form stable complexes with metal ions, adds another layer of utility in catalytic processes and coordination chemistry.

In recent years, the pharmaceutical industry has shown increasing interest in compounds containing the trifluoromethyl group due to its ability to enhance metabolic stability and binding affinity. Studies have demonstrated that the introduction of a trifluoromethyl group can significantly improve the pharmacokinetic properties of drug candidates, making them more effective and less prone to degradation. Phosphonic acid,[4-(trifluoromethyl)phenyl]- (9CI), with its unique structural features, aligns well with these trends and holds promise as a building block for novel therapeutic agents.

One of the most compelling aspects of Phosphonic acid,[4-(trifluoromethyl)phenyl]- (9CI) is its potential application in the development of advanced materials. The combination of the phosphonic acid group and the trifluoromethyl-substituted phenyl ring creates a molecule with excellent surface activity and binding capabilities. This has led to investigations into its use as a ligand in metal-organic frameworks (MOFs) and as a precursor for surface-modified nanoparticles. These materials have applications ranging from gas storage and separation to catalysis and sensing.

The synthesis of Phosphonic acid,[4-(trifluoromethyl)phenyl]- (9CI) presents an intriguing challenge due to the need for precise functionalization of the phenyl ring. Current methodologies often involve multi-step reactions that require careful control of reaction conditions to achieve high yields and purity. Advances in catalytic techniques have recently enabled more efficient synthetic routes, reducing the number of steps required while maintaining or even improving product quality. These developments are crucial for scaling up production and making the compound more accessible for industrial applications.

The biological activity of Phosphonic acid,[4-(trifluoromethyl)phenyl]- (9CI) has also been extensively studied. Initial research suggests that this compound exhibits moderate inhibitory effects on certain enzymes, which could be exploited for therapeutic purposes. However, further studies are needed to fully elucidate its mechanism of action and potential side effects. Collaborative efforts between chemists, biologists, and pharmacologists are essential to translate these findings into viable drug candidates.

The environmental impact of using Phosphonic acid,[4-(trifluoromethyl)phenyl]- (9CI) is another critical consideration. While the compound itself is not classified as hazardous, its derivatives may pose environmental risks if not handled properly. Research is ongoing to develop sustainable synthetic routes that minimize waste generation and reduce environmental footprint. Additionally, efforts are being made to assess the biodegradability and toxicity of this compound to ensure its safe use in various applications.

In conclusion, Phosphonic acid,[4-(trifluoromethyl)phenyl]- (9CI), with its CAS number 1869-27-8, represents a fascinating subject of study in chemical research. Its unique structural features offer numerous possibilities for applications in pharmaceuticals, materials science, and catalysis. As research continues to uncover new properties and functionalities of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.